1-[4-(6-Fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenylpropan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of 6-Fluoro-2-[4-(3-phenylpropanoyl)piperazin-1-yl]-1,3-benzothiazole is characterized by the presence of a benzothiazole ring, a piperazine ring, and a phenylpropanoyl group. The exact structure can be determined using techniques such as NMR and mass spectrometry .Physical and Chemical Properties Analysis
The molecular weight of 6-Fluoro-2-[4-(3-phenylpropanoyl)piperazin-1-yl]-1,3-benzothiazole is 369.46. Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not mentioned in the sources I found.Future Directions
The future directions for the research and development of 6-Fluoro-2-[4-(3-phenylpropanoyl)piperazin-1-yl]-1,3-benzothiazole could involve exploring its potential biological activities, optimizing its synthesis, and investigating its mechanism of action. Further studies could also focus on its physical and chemical properties, safety profile, and potential applications in various fields .
Mechanism of Action
Target of Action
The primary target of this compound is the DNA gyrase enzyme . DNA gyrase is a type of topoisomerase, an enzyme that controls the changes in DNA structure by catalyzing the breaking and rejoining of the DNA strand during replication .
Mode of Action
The compound interacts with its target, the DNA gyrase, by inhibiting its activity . This inhibition blocks the subunit A of the DNA gyrase enzyme and affects the bacterial cell wall . The compound’s interaction with the DNA gyrase alters the normal function of the enzyme, leading to the prevention of DNA replication and transcription .
Biochemical Pathways
The compound affects the DNA replication and transcription pathways in bacteria . By inhibiting the DNA gyrase enzyme, the compound prevents the unwinding of the DNA helix, which is a crucial step in DNA replication and transcription . This leads to the cessation of these processes, thereby inhibiting bacterial growth .
Pharmacokinetics
It is suggested that the compound may have been designed to have suitable physicochemical properties and in vivo pharmacokinetics
Result of Action
The result of the compound’s action is the inhibition of bacterial growth . By preventing DNA replication and transcription, the compound effectively stops the bacteria from multiplying . This makes it a potentially effective antibacterial agent .
Properties
IUPAC Name |
1-[4-(6-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20FN3OS/c21-16-7-8-17-18(14-16)26-20(22-17)24-12-10-23(11-13-24)19(25)9-6-15-4-2-1-3-5-15/h1-5,7-8,14H,6,9-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWDIQJRBHSNBOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC3=C(S2)C=C(C=C3)F)C(=O)CCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.